Cas no 727429-31-4 (Pyridine,4-chloro-3-methyl-5-phenyl-)

Pyridine,4-chloro-3-methyl-5-phenyl- is a substituted pyridine derivative characterized by a chloro group at the 4-position, a methyl group at the 3-position, and a phenyl ring at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The chloro and methyl substituents enhance its electrophilic properties, facilitating nucleophilic substitution reactions, while the phenyl group contributes to steric and electronic effects, influencing regioselectivity. Its well-defined molecular framework allows for precise modifications, supporting the development of specialized compounds. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to moisture or light.

Pyridine,4-chloro-3-methyl-5-phenyl- structure

727429-31-4 structure

Product Name:Pyridine,4-chloro-3-methyl-5-phenyl-

CAS No:727429-31-4

MF:C₁₂H₁₀ClN

MW:203.667501926422

CID:558999

PubChem ID:53426529

Update Time:2025-06-07

Pyridine,4-chloro-3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

- Pyridine,4-chloro-3-methyl-5-phenyl-
- 4-Chloro-3-methyl-5-phenylpyridine
- Pyridine,4-chloro-3-methyl-5-phenyl
- 727429-31-4
- DTXSID20699258
- FT-0710345
- Inchi： 1S/C12H10ClN/c1-9-7-14-8-11(12(9)13)10-5-3-2-4-6-10/h2-8H,1H3
- InChI Key： JQKGTZJXDNNNTQ-UHFFFAOYSA-N
- SMILES： ClC1C(C)=CN=CC=1C1C=CC=CC=1

Computed Properties

Exact Mass: 203.05000
Monoisotopic Mass: 203.05
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9A^2
XLogP3: 3.5

Experimental Properties

PSA: 12.89000
LogP: 3.71040

Pyridine,4-chloro-3-methyl-5-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029009811-250mg	4-Chloro-3-methyl-5-phenylpyridine	727429-31-4	95%	250mg	$1038.80	2023-09-01
Alichem	A029009811-1g	4-Chloro-3-methyl-5-phenylpyridine	727429-31-4	95%	1g	$3039.75	2023-09-01